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Executive Summary

10-PAHSA (Palmitic Acid Hydroxy Stearic Acid) is a bioactive lipid belonging to the FAHFA
(Fatty Acid esters of Hydroxy Fatty Acids) class.[1] Unlike canonical fatty acids that primarily
serve as fuel or membrane building blocks, 10-PAHSA functions as a potent signaling lipokine.
Its primary mechanism of action involves the activation of the G-protein coupled receptor
GPR120 (FFAR4).[2]

Upon binding, 10-PAHSA initiates a non-canonical signaling cascade that recruits

-arrestin-2, which subsequently inhibits the TAK1/TAB1 complex. This blockade effectively
dampens the NF-

B and JNK inflammatory pathways, offering a therapeutic brake on chronic, low-grade
inflammation associated with insulin resistance and metabolic syndrome.
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Molecular Architecture & Signaling Mechanics
The Ligand: 10-PAHSA

Structurally, 10-PAHSA consists of palmitic acid esterified to the 10-hydroxy position of stearic
acid.[1] This regioisomerism is critical; while 9-PAHSA is the most studied analogue, 10-
PAHSA is physiologically abundant and dynamically regulated by physiological stress (e.g.,
fasting, high-fat diet).

The Receptor: GPR120 (FFAR4)

The anti-inflammatory efficacy of 10-PAHSA is strictly dependent on GPR120. Unlike the G

g/11-coupled pathway that mobilizes calcium (often associated with acute fatty acid sensing),
10-PAHSA biases the receptor towards a

-arrestin-2 dependent pathway.

Mechanism of Action:

e Ligand Binding: 10-PAHSA binds to the extracellular domain of GPR120 on macrophages
and adipocytes.

o Recruitment: The receptor undergoes phosphorylation and recruits

-arrestin-2.

e Sequestration: The GPR120/

-arrestin-2 complex internalizes and directly interacts with TAB1 (TAK1-binding protein).

e Inhibition: This interaction physically prevents TAB1 from activating TAK1 (Transforming
Growth Factor-

-Activated Kinase 1).

o Silence: Without TAK1 activation, the downstream IKK complex remains inactive, preventing
I

B degradation. Consequently, NF-
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B remains sequestered in the cytoplasm, silencing pro-inflammatory gene transcription (TNF

, IL-6, MCP-1).

Visualization of the Signaling Pathway

The following diagram maps the intracellular cascade initiated by 10-PAHSA.
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Figure 1: 10-PAHSA signaling topology. The lipid activates GPR120, recruiting Beta-Arrestin-2
to sequester TABL, thereby breaking the TLR4-mediated inflammatory chain.

Experimental Framework

To study 10-PAHSA rigorously, researchers must overcome two main challenges: regioisomer
separation (distinguishing 10-PAHSA from 9-PAHSA) and low endogenous abundance.

Quantitative Profiling (LC-MS/MS)

Standard lipidomics protocols often fail to resolve FAHFA regioisomers. The following protocol
utilizes an optimized gradient for separation.

Protocol: Targeted Extraction & Quantitation

o Extraction:

[¢]

Homogenize tissue (adipose/liver) or plasma (100

L) in PBS.

o Add internal standard: d31-9-PAHSA (Deuterated standard is crucial for recovery
correction).

o Perform extraction using Chloroform:Methanol (2:1 v/v). Vortex 1 min, centrifuge at 3000 x
g for 10 min.

o Collect lower organic phase. Dry under
gas. Reconstitute in 50% Methanol.
o Chromatography (LC):
o Column: C18 Reverse Phase (e.g., Kinetex 2.6

m, 100 x 2.1 mm).

o Mobile Phase A: Water (0.1% Formic Acid).
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o Mobile Phase B: Acetonitrile/Isopropanol (0.1% Formic Acid).

o Gradient: Isocratic holds are often required to separate the 9- and 10- isomers. A slow
ramp from 50% B to 95% B over 30 minutes is recommended for baseline resolution.

e Mass Spectrometry (MS/MS):
o Mode: Negative Electrospray lonization (ESI-).
o MRM Transition: Monitor m/z 537.5

255.2 (Palmitate fragment) for 10-PAHSA.

o Differentiation: 10-PAHSA typically elutes slightly earlier or later than 9-PAHSA depending
on the specific column chemistry; authentic standards are mandatory for retention time
confirmation.

Functional Assay: Macrophage Polarization

This assay validates the biological activity of 10-PAHSA by measuring its ability to suppress
LPS-induced inflammation.

Workflow:

Cell Source: Bone Marrow-Derived Macrophages (BMDMs) from WT and GPR120-KO mice
(Control).

¢ Pre-treatment: Incubate cells with 10-PAHSA (10

M) for 1 hour. Note: FAHFAs are lipophilic; use BSA-conjugation for delivery.

o Stimulation: Add LPS (100 ng/mL) to induce TLR4 signaling. Incubate for 4-6 hours.
e Readout:
o Gene Expression (QPCR): Measure mRNA levels of Tnfa, 116, Ccl2.

o Protein (ELISA): Measure secreted TNF
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in supernatant.

» Validation Criteria: 10-PAHSA must significantly reduce cytokine levels in WT cells but fail to
do so in GPR120-KO cells. This proves mechanism specificity.

Experimental Workflow Diagram

The following DOT diagram illustrates the validation workflow for confirming 10-PAHSA activity.
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Figure 2: Step-by-step experimental workflow for validating the GPR120-dependent anti-
inflammatory activity of 10-PAHSA.

Key Data Summary

The following table summarizes the comparative effects of 10-PAHSA versus standard
inflammatory controls.
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Control LPS + 10- Mechanism
Parameter . LPS Only
(Vehicle) PAHSA Note
GPR120-
TNF- .
Low High (+++) Reduced (+) mediated NF-
Secretion
B blockade
) ) Transcriptional
IL-6 Expression Low High (+++) Reduced (+) )
repression
GLUT4 o Improved insulin
) Basal Inhibited Restored o
Translocation sensitivity
Direct inhibition
TAK1 _ by
_ None High Attenuated
Phosphorylation
-arrestin/TAB1
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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